![molecular formula C14H16N2O2S B304711 2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole](/img/structure/B304711.png)
2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole
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Overview
Description
2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and agriculture. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or signaling pathways in cells. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. In vitro studies have shown that the compound has antioxidant properties and can scavenge free radicals. It has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). In vivo studies have shown that the compound can reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole in lab experiments is its diverse biological activities. The compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a potentially useful tool for studying these areas of research. However, one limitation is that the compound is relatively new and has not been extensively studied in vivo. Further research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for research on 2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole. One area of research is to further investigate its potential use as a fluorescent probe for detecting metal ions. Another area of research is to study its potential as a fungicide and insecticide in agriculture. Additionally, more research is needed to understand the mechanism of action of the compound and its potential applications in medicine. Further studies are also needed to determine its toxicity and safety in vivo.
Synthesis Methods
The synthesis of 2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole involves the reaction of 4-methoxyphenyl hydrazine with 3-methyl-2-butenethiol in the presence of a catalyst such as sodium ethoxide. The resulting product is then treated with acetic anhydride to give the final compound. This synthesis method has been reported in several research articles and has been optimized for higher yields.
Scientific Research Applications
2-(4-Methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in medicine and agriculture. In medicine, it has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In agriculture, it has been tested as a potential fungicide and insecticide. The compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.
properties
Molecular Formula |
C14H16N2O2S |
---|---|
Molecular Weight |
276.36 g/mol |
IUPAC Name |
2-(4-methoxyphenyl)-5-(3-methylbut-2-enylsulfanyl)-1,3,4-oxadiazole |
InChI |
InChI=1S/C14H16N2O2S/c1-10(2)8-9-19-14-16-15-13(18-14)11-4-6-12(17-3)7-5-11/h4-8H,9H2,1-3H3 |
InChI Key |
YCCSMYOMZGNIOJ-UHFFFAOYSA-N |
SMILES |
CC(=CCSC1=NN=C(O1)C2=CC=C(C=C2)OC)C |
Canonical SMILES |
CC(=CCSC1=NN=C(O1)C2=CC=C(C=C2)OC)C |
Origin of Product |
United States |
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